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Compound of Interest

Compound Name: Trimethoxy(p-tolyl)silane

Cat. No.: B097134

An In-depth Technical Guide to the Safe Handling of Trimethoxy(p-tolyl)silane

For researchers, scientists, and drug development professionals, the proper handling of
chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This
guide provides a comprehensive overview of the material safety data sheet (MSDS) handling
precautions for Trimethoxy(p-tolyl)silane (CAS No. 17873-01-7), a versatile organosilicon
compound.

Understanding the Hazards

Trimethoxy(p-tolyl)silane is classified as a substance that can cause skin and serious eye
irritation[1][2]. Inhalation of its vapor or mist may lead to respiratory tract irritation, with
overexposure potentially causing coughing, headache, and nausea[1]. It is also important to
note that this compound reacts with water and moisture, which can be a critical factor in both
handling and storage[1]. Upon exposure to elevated temperatures or open flames, irritating
fumes and organic acid vapors may be generated[1].

Quantitative Data

While detailed toxicological data from experimental protocols are not available in standard
safety data sheets, the following physical and chemical properties have been documented:
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Property Value

Boiling Point 143°C / 20mmHg][3]
Specific Gravity 1.05 at 20°C[3]
Refractive Index 1.48[3]

Purity >97.0% (GC)[2][4]
Molecular Weight 212.32 g/mol [2][4]
Chemical Formula C10H1603Si[2][4]

Note: Specific permissible exposure limits (PELs) and detailed toxicity values (e.g., LD50) are
not readily available in the reviewed public documentation.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure risks.

Engineering Controls and Ventilation

It is crucial to handle Trimethoxy(p-tolyl)silane in a well-ventilated area.[1] The use of local
exhaust or general room ventilation is recommended to control airborne concentrations.[1] For
procedures with a higher risk of vapor or mist generation, a closed system or a chemical fume
hood should be utilized.[2] Emergency eye wash fountains and safety showers must be readily
available in the immediate vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is necessary:

» Eye Protection: Chemical goggles are required. Contact lenses should not be worn when
handling this substance.[1] In situations with a higher risk of splashing, a face shield may be
appropriate.[2]

» Hand Protection: Neoprene or nitrile rubber gloves are the recommended hand protection.[1]
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» Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1] In
scenarios with a risk of significant exposure, protective boots may also be necessary.[2]

o Respiratory Protection: If inhalation exposure is possible, respiratory protection equipment is
recommended. A NIOSH-certified organic vapor (black cartridge) respirator should be used.

[1]

Hygiene and Spill Management

Good laboratory hygiene practices are a cornerstone of safety. Always wash hands and other
exposed areas with mild soap and water before eating, drinking, or smoking, and upon leaving
the work area.[1] Contaminated clothing should be removed promptly and washed before
reuse.[1][2]

In the event of a spill, evacuate unnecessary personnel from the area.[1] The cleanup crew
must be equipped with proper protection.[1] Spilled material should be absorbed with a suitable
absorbent (e.g., rag, dry sand, earth, sawdust) and collected for disposal.[2] Prevent the spill
from entering drains or public waters.[1][2]

Storage

Store Trimethoxy(p-tolyl)silane in a tightly closed container in a well-ventilated place.[1] The
storage area should be cool and away from heat, sparks, and open flames.[1] Due to its
reactivity with moisture, it is imperative to protect it from water.[1]

First Aid Measures

In case of accidental exposure, the following first-aid procedures should be followed
immediately:

 Inhalation: Remove the individual to fresh air and keep them at rest in a comfortable position
for breathing. If the person feels unwell, seek medical advice.[1]

o Skin Contact: Wash the affected area with plenty of soap and water.[1] If skin irritation
occurs, seek medical advice or attention.[2]

o Eye Contact: Immediately flush the eyes thoroughly with water for at least 15 minutes. If
present, remove contact lenses if it is easy to do so and continue rinsing. Get medical advice

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.spectrumchemical.com/media/sds/TCI-T2560.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.spectrumchemical.com/media/sds/TCI-T2560.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.spectrumchemical.com/media/sds/TCI-T2560.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.spectrumchemical.com/media/sds/TCI-T2560.pdf
https://www.benchchem.com/product/b097134?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8042.0-msds.pdf
https://www.spectrumchemical.com/media/sds/TCI-T2560.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

or attention.[1]

 Ingestion: Never give anything by mouth to an unconscious person. Seek medical advice or
attention.[1] Oral toxicity is associated with methanol, a potential hydrolysis product, which
can cause nausea, vomiting, headache, and visual effects.[1]

Fire and Explosion Hazard

Trimethoxy(p-tolyl)silane is a combustible liquid that can produce irritating fumes and organic
acid vapors when exposed to high temperatures or flames.[1]

o Suitable Extinguishing Media: Use water spray, foam, carbon dioxide, or dry chemical
extinguishers.[1]

 Firefighting Instructions: Use a water spray to cool exposed surfaces. Firefighters should
exercise caution and wear proper protective equipment, including respiratory protection, and
avoid all eye and skin contact with the substance.[1]

Logical Workflow for Safe Handling

The following diagram illustrates the hierarchical approach to safely handling Trimethoxy(p-
tolyl)silane, from initial engineering controls to responsive first aid measures.
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Safe Handling Workflow for Trimethoxy(p-tolylsilane
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Caption: Hierarchical safety workflow for Trimethoxy(p-tolyl)silane.

Conclusion
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While Trimethoxy(p-tolyl)silane is a valuable reagent in various research and development
applications, a thorough understanding and implementation of its handling precautions are non-
negotiable for maintaining a safe laboratory environment. This guide, based on available
material safety data, provides the foundational knowledge for its responsible use. Researchers
should always consult the most current and specific safety data sheet provided by their supplier
before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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